Cas no 1804677-48-2 (2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine
• CAS No: 1804677-48-2
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4916828
• Update Time: 2025-06-26

2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-5(8)2-1-10-6(9)3(4(2)12)11(13)14/h1,5H,(H3,9,10,12)
• InChI Key： GNXNNPDJWUKTPC-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C1=O)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine

Introduction to 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS No. 1804677-48-2)

2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS No. 1804677-48-2) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered significant attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine is composed of a pyridine ring with specific substituents that confer distinct chemical and biological properties. The presence of the amino group, difluoromethyl moiety, hydroxyl group, and nitro group on the pyridine ring provides a rich platform for exploring various biological activities and interactions.

Recent studies have highlighted the potential of 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its anti-cancer properties, 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine has also been investigated for its anti-inflammatory and anti-microbial activities. Studies have demonstrated that this compound can modulate inflammatory responses by interfering with signaling pathways involved in inflammation. Furthermore, its ability to disrupt microbial cell walls and inhibit bacterial growth makes it a promising candidate for developing new antibiotics.

The pharmacokinetic properties of 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

The synthesis of 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically starts with the preparation of a substituted pyridine derivative, followed by the introduction of the amino, difluoromethyl, hydroxyl, and nitro groups through carefully controlled reactions. The optimization of these synthetic steps has led to more efficient and cost-effective production methods, making it feasible for large-scale manufacturing.

In conclusion, 2-Amino-5-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS No. 1804677-48-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for developing new therapeutic agents. Ongoing research and clinical trials continue to uncover its full potential, positioning it as a valuable tool in the fight against various diseases.